Phaseollidin hydrate
Phaseollidin hydrate
Phaseollidin hydrate is a member of the class of pterocarpans that is phaseollidin in which the prenyl group is replaced by a 3-hydroxy-3-methylbutyl group. It has a role as a phytoalexin. It derives from a phaseollidin.
Brand Name:
Vulcanchem
CAS No.:
76122-57-1
VCID:
VC0135258
InChI:
InChI=1S/C20H22O5/c1-20(2,23)8-7-13-16(22)6-5-12-15-10-24-17-9-11(21)3-4-14(17)19(15)25-18(12)13/h3-6,9,15,19,21-23H,7-8,10H2,1-2H3/t15-,19-/m0/s1
SMILES:
CC(C)(CCC1=C(C=CC2=C1OC3C2COC4=C3C=CC(=C4)O)O)O
Molecular Formula:
C20H22O5
Molecular Weight:
342.4 g/mol
Phaseollidin hydrate
CAS No.: 76122-57-1
Reference Standards
VCID: VC0135258
Molecular Formula: C20H22O5
Molecular Weight: 342.4 g/mol
| CAS No. | 76122-57-1 |
|---|---|
| Product Name | Phaseollidin hydrate |
| Molecular Formula | C20H22O5 |
| Molecular Weight | 342.4 g/mol |
| IUPAC Name | (6aR,11aR)-10-(3-hydroxy-3-methylbutyl)-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol |
| Standard InChI | InChI=1S/C20H22O5/c1-20(2,23)8-7-13-16(22)6-5-12-15-10-24-17-9-11(21)3-4-14(17)19(15)25-18(12)13/h3-6,9,15,19,21-23H,7-8,10H2,1-2H3/t15-,19-/m0/s1 |
| Standard InChIKey | KSSHIKBOZWMDTR-KXBFYZLASA-N |
| Isomeric SMILES | CC(C)(CCC1=C(C=CC2=C1O[C@@H]3[C@H]2COC4=C3C=CC(=C4)O)O)O |
| SMILES | CC(C)(CCC1=C(C=CC2=C1OC3C2COC4=C3C=CC(=C4)O)O)O |
| Canonical SMILES | CC(C)(CCC1=C(C=CC2=C1OC3C2COC4=C3C=CC(=C4)O)O)O |
| Appearance | Powder |
| Description | Phaseollidin hydrate is a member of the class of pterocarpans that is phaseollidin in which the prenyl group is replaced by a 3-hydroxy-3-methylbutyl group. It has a role as a phytoalexin. It derives from a phaseollidin. |
| PubChem Compound | 440593 |
| Last Modified | Nov 11 2021 |
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